Cas no 1190380-38-1 (5-Amino-2-methyl-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 5-Amino-2-methyl-2,3-dihydro-1H-isoindol-1-one
• CAS No: 1190380-38-1
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD17214360
• CID: 1078172
• PubChem ID: 52911247
• Update Time: 2025-11-07

5-Amino-2-methyl-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-2,3-dihydro-2-methyl-1H-Isoindol-1-one
• 5-amino-2-methylisoindolin-1-one
• 5-amino-2-methyl-2,3-dihydro-1H-isoindol-1-one
• 5-amino-2-methyl-2,3-dihydro-isoindol-1-one
• 5-amino-2-methyl-isoindolin-1-one
• 5-azanyl-2-methyl-3H-isoindol-1-one
• CTK8E2286
• PB27124
• RP09378
• SureCN2144936
• 5-amino-2-methyl-3H-isoindol-1-one
• 1H-ISOINDOL-1-ONE, 5-AMINO-2,3-DIHYDRO-2-METHYL-
• 1H-Isoindol-1-one,5-amino-2,3-dihydro-2-methyl-
• VNYNRNAJJGDULT-UHFFFAOYSA-N
• 5-Amino-2-methyl-1-isoindolinone
• 0698AD
• FCH1170560
• CS-0050685
• SCHEMBL2144936
• MFCD17214360
• W-205037
• A804188
• DA-14810
• AKOS015949301
• SY098566
• DTXSID30680571
• J-516671
• EN300-218026
• 1190380-38-1
• 5-Amino-2,3-dihydro-2-met...
• AM20020267
• AS-33466
• 5-Amino-2-methyl-2,3-dihydro-1H-isoindol-1-one

• MDL： MFCD17214360
• Inchi： 1S/C9H10N2O/c1-11-5-6-4-7(10)2-3-8(6)9(11)12/h2-4H,5,10H2,1H3
• InChI Key： VNYNRNAJJGDULT-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2CN1C)N

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 5-Amino-2-methyl-2,3-dihydro-1H-isoindol-1-one

5-Amino-2-methyl-2,3-dihydro-1H-isoindol-1-one (CAS No. 1190380-38-1)

The compound 5-Amino-2-methyl-2,3-dihydro-1H-isoindol-1-one, identified by the CAS registry number CAS No. 1190380-38-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of isoindoles, which are bicyclic structures consisting of a benzene ring fused to a pyrrole ring. The presence of the amino group at position 5 and the methyl group at position 2 imparts unique chemical and biological properties to this molecule.

Recent studies have highlighted the potential of 5-Amino-2-methyl-2,3-dihydro-1H-isoindol-1-one as a promising candidate in drug discovery. Researchers have explored its role in modulating various cellular pathways, particularly in the context of neurodegenerative diseases and cancer. The compound has shown selective activity against certain enzymes, making it a valuable tool in understanding disease mechanisms and developing therapeutic interventions.

The synthesis of CAS No. 1190380-38 involves a multi-step process that includes both organic and bioorganic chemistry techniques. The optimization of synthetic routes has been a focus of recent research, aiming to improve yield and purity while reducing environmental impact. These advancements have made the compound more accessible for large-scale studies and potential clinical trials.

In terms of biological activity, 5-Amino-substituted isoindoles have demonstrated anti-inflammatory and antioxidant properties. These effects are attributed to the molecule's ability to interact with key cellular components, such as reactive oxygen species (ROS) and inflammatory cytokines. Preclinical studies have shown that this compound can reduce oxidative stress in vitro and in animal models, suggesting its potential application in treating conditions associated with chronic inflammation.

The structural uniqueness of 2-methyl-substituted isoindoles also contributes to their pharmacokinetic properties. Studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for drug development. Its ability to cross the blood-brain barrier has been particularly noted, making it a candidate for therapies targeting central nervous system disorders.

Moreover, computational chemistry approaches have been employed to predict the binding affinity of CAS No. 1190380 with various protein targets. Molecular docking studies have revealed potential interactions with enzymes involved in signal transduction pathways, such as kinases and proteases. These insights are guiding further experimental validation and optimization of the compound for specific therapeutic applications.

In conclusion, 5-Amino-methyl-dihydro-isoindol-one represents a versatile scaffold with diverse applications in medicinal chemistry. Its unique structure, combined with recent advances in synthesis and biological evaluation, positions it as a valuable asset in the pursuit of novel therapeutics.